molecular formula C10H10ClN3O B8729546 4-chloro-1-(cyclopropylmethyl)-1H-benzotriazol-5-ol

4-chloro-1-(cyclopropylmethyl)-1H-benzotriazol-5-ol

Cat. No.: B8729546
M. Wt: 223.66 g/mol
InChI Key: VJNPTZLCAZZAQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-1-(cyclopropylmethyl)-1H-benzotriazol-5-ol is a useful research compound. Its molecular formula is C10H10ClN3O and its molecular weight is 223.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10ClN3O

Molecular Weight

223.66 g/mol

IUPAC Name

4-chloro-1-(cyclopropylmethyl)benzotriazol-5-ol

InChI

InChI=1S/C10H10ClN3O/c11-9-8(15)4-3-7-10(9)12-13-14(7)5-6-1-2-6/h3-4,6,15H,1-2,5H2

InChI Key

VJNPTZLCAZZAQE-UHFFFAOYSA-N

Canonical SMILES

C1CC1CN2C3=C(C(=C(C=C3)O)Cl)N=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-1-(cyclopropylmethyl)-5-methoxy-1H-benzotriazole (8-4, 10.5 g, 44.2 mmol) was dissolved in dichloromethane (200 mL), cooled to 0° C. and treated with boron tribromide (88 mL, 1M dichloromethane solution, 88 mmol, 2 equiv). The ice bath was removed and the mixture was stirred for 4 hours at ambient temperature. The mixture was slowly treated with water (10 mL) and then treated with sodium hydroxide ON aqueous) until pH>10. After stirring for an additional 30 minutes, ammonium chloride (aqueous saturated) was added until the pH of the mixture was adjusted to pH 6-7. The aqueous mixture was exhaustively extracted with dichloromethane containing 5% methanol. The combined organic extracts were dried with sodium sulfate, filtered and concentrated in vacuo, providing the titled compound 8-5 as a light brown solid.
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
88 mL
Type
reactant
Reaction Step Two

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